Cas no 1126-78-9 (N-Butylaniline)

N-Butylaniline structure
Product Name:N-Butylaniline
CAS No:1126-78-9
Molecular Formula:C10H15N
Molecular Weight:149.2328
MDL:MFCD00035798
CID:40858
PubChem ID:87563712
N-Butylaniline Properties
Names and Identifiers
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- N-Butylaniline
- N-Butyl-N-phenylamine
- FT-0656283
- N-Phenyl-n-butylamine
- N-Butylaniline, 97%
- N-Phenylbutylamine
- B0711
- butylphenylamine
- AKOS000120506
- CHEMBL3187651
- Aniline, N-butyl-
- SCHEMBL49577
- W-108640
- UN 2738
- F2190-0409
- D88676
- DTXSID9044370
- 1126-78-9
- UN-2738
- n-Butyl-N-phenylamine #
- PS-4019
- Q27287717
- NSC-7114
- AI3-15307
- MFCD00035798
- n-Butyl aniline
- 4-(Phenylamino)butane
- NSC 7114
- Benzenamine, N-butyl-
- Tox21_302068
- DTXCID7024370
- butylaniline
- EINECS 214-425-6
- N-(But-1-yl)aniline
- n-butyl-aniline
- NSC7114
- Benzamine, N-butyl-
- A802630
- N-Butylaniline [UN2738] [Poison]
- ?N-Phenyl-n-butylamine
- UN2738
- butyl-phenyl-amine
- 4-12-00-00256 (Beilstein Handbook Reference)
- STR04385
- BRN 2206226
- WLN: 4MR
- N-Butylbenzenamine
- BAA12678
- N-(N-BUTYL)ANILINE
- CAS-1126-78-9
- R2ZNJ7L2UM
- NS00002722
- NCGC00255990-01
- UNII-R2ZNJ7L2UM
- n-Butyl-N-phenylamine
- aniline, N-n-butyl-
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- MDL: MFCD00035798
- InChIKey: VSHTWPWTCXQLQN-UHFFFAOYSA-N
- Inchi: 1S/C10H15N/c1-2-3-9-11-10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3
- SMILES: CCCCNC1=CC=CC=C1
Computed Properties
- Exact Mass: 149.12000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 4
- Monoisotopic Mass: 149.120449
- Heavy Atom Count: 11
- Complexity: 84.9
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 12
Experimental Properties
- LogP: 2.97160
- PSA: 12.03000
- Refractive Index: 1.5325-1.5345
- Water Partition Coefficient: Insoluble
- Boiling Point: 240°C(lit.)
- Melting Point: -12 ºC
- Flash Point: 107 ºC
- Color/Form: Colorless or amber liquid with aniline odor.2. density (g/cm3,25 ℃)
- Solubility: Insoluble in water, soluble in ether, easily soluble in alcohol
- Density: 0.93
N-Butylaniline Security Information
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Symbol:
- RTECS:BW9450000
- WGK Germany:3
- Safety Term:6.1
- Safety Instruction: S28A-S37/39-S26
- Packing Group:II
- Packing Group:II
- Risk Phrases:R20/22
- Hazard Level:6.1
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Dangerous goods sign:
- Hazardous Material transportation number:2738
- Hazard Statement: H302,H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Prompt:dangerous
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- PackingGroup:II
- Risk Phrases: R20/22
- Signal Word:Warning
- TSCA:Yes
- HazardClass:6.1
N-Butylaniline Customs Data
- HS CODE:2921420090
- Customs Data:
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-Butylaniline Related Literature
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2. The effect of aromatic compounds on the vapour-phase oxidation of fuels. Part II.—The anti-knock effect of aromatic compounds in enginesA. D. Walsh Trans. Faraday Soc. 1949 45 1043
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3. Electro-optical Kerr-effect in solutions of benzylidene aniline and its derivativesMartin S. Beevers,Graham Williams J. Chem. Soc. Faraday Trans. 2 1976 72 2171
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4. Electro-optical Kerr-effect in solutions of benzylidene aniline and its derivativesMartin S. Beevers,Graham Williams J. Chem. Soc. Faraday Trans. 2 1976 72 2171
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5. Interaction of polynitro-compounds with aromatic hydrocarbons and bases. Part. XII. Complexes of N-alkylated anilines with s-trinitrobenzene and s-trinitrotolueneR. Foster,D. Ll Hammick J. Chem. Soc. 1954 2685
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Yuhui Yang,Fenggang Liu,Haoran Wang,Shuhui Bo,Jialei Liu,Ling Qiu,Zhen Zhen,Xinhou Liu J. Mater. Chem. C 2015 3 5297
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Hua-Dong He,Zhi-Kai Zhang,Hao-Bo Tang,Yuan-Qing Xu,Xiao-Bo Xu,Zhong-Yan Cao,Hao Xu,Yang Li Org. Chem. Front. 2022 9 4875
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8. CXLVII.—The Doebner-Miller quinaldine synthesisWilliam Hobson Mills,John Edmund Guy Harris,Herbert Lambourne J. Chem. Soc. Trans. 1921 119 1294
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9. Rapid scan spectrophotometric and kinetic studies in the reactions of 4-substituted-2,6-dinitro-N-n-butylanilines with n-butylamine in dimethyl sulfoxideYoshinori Hasegawa J. Chem. Soc. Perkin Trans. 2 1998 1561
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10. XV.—Intramolecular rearrangement of the alkylarylamines: formation of 4-amino-n-butylbenzeneJoseph Reilly,Wilfred John Hickinbottom J. Chem. Soc. Trans. 1920 117 103